tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate
Overview
Description
Tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has been found to have a unique mechanism of action, leading to various biochemical and physiological effects. In
Scientific Research Applications
Synthesis of N-Boc-Protected Anilines
tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate: is utilized in the palladium-catalyzed synthesis of N-Boc-protected anilines. This process is crucial for protecting the amine group during chemical reactions, allowing for selective reactions at other functional groups without interference from the amine .
Preparation of Tetrasubstituted Pyrroles
The compound serves as a precursor in the synthesis of tetrasubstituted pyrroles, which are functionalized with ester or ketone groups at the C-3 position. These pyrroles have significant applications in pharmaceuticals and materials science due to their diverse biological activities .
Block Copolymer Synthesis
In polymer research, tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate is used to initiate the reversible addition-fragmentation chain transfer (RAFT) polymerization. This technique allows for the creation of block copolymers with well-defined structures, which are important for developing new materials with specific properties .
Radical Polymerization Initiator
The compound can act as an initiator for free-radical polymerization (FRP), a method widely used in industrial polymer production. It enables the synthesis of polymers with various architectures, which are essential in creating plastics, resins, and elastomers .
Angiotensin II Receptor Antagonists
While not directly related to tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate , similar tert-butyl compounds are used in the preparation of angiotensin II receptor antagonists. These are key components in the treatment of hypertension and may suggest potential cardiovascular applications for the compound .
Mechanism of Action
Target of Action
Indole derivatives are known to play a significant role in cell biology and have been used as biologically active compounds for the treatment of various disorders .
Mode of Action
It’s worth noting that bromomethyl groups are often involved in cross-coupling reactions, such as the suzuki–miyaura coupling . This reaction involves the transfer of an organoboron group to an organic halide, catalyzed by a palladium(0) complex .
Biochemical Pathways
Indole derivatives are known to be involved in a variety of biological processes . For instance, they can participate in the synthesis of alkaloids, a class of naturally occurring organic compounds that contain mostly basic nitrogen atoms .
Result of Action
Indole derivatives are known to exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects .
properties
IUPAC Name |
tert-butyl 5-(bromomethyl)indole-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16BrNO2/c1-14(2,3)18-13(17)16-7-6-11-8-10(9-15)4-5-12(11)16/h4-8H,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDMDECBIBMTDPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619224 |
Source
|
| Record name | tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
442685-53-2 |
Source
|
| Record name | tert-Butyl 5-(bromomethyl)-1H-indole-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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